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Compound of Interest

Compound Name: H3B-968
Cat. No.: B12393231
Get Quote

Researchers and laboratory personnel must adhere to strict protocols for the disposal of H3B-
968, a potent WRN inhibitor, to ensure personnel safety and environmental compliance. This
guide provides a comprehensive, step-by-step approach to the proper management of H3B-
968 waste, from handling and segregation to final disposal. Adherence to these procedures is
critical for maintaining a safe laboratory environment.

Chemical and Storage Information

Proper handling and storage are prerequisites for safe disposal. The following table
summarizes key information for H3B-968.
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Identifier Value

Chemical Name H3B-968
Molecular Formula C22H18F6N404S
CAS Number 2912294-90-5

Potent WRN inhibitor with an IC50 of

Primary Hazard .
approximately 10 nM[1]

-80°C for up to 6 months; -20°C for up to 1

Stock Solution Storage
month[1]

Shipping Condition Blue Ice

Step-by-Step Disposal Protocol for H3B-968

The following protocol outlines the necessary steps for the safe disposal of H3B-968 and
associated contaminated materials. This procedure is based on general best practices for
hazardous chemical waste disposal.[2][3]

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-
resistant gloves, when handling H3B-968.

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation risk.

2. Waste Categorization and Segregation:

e Solid Waste: This category includes unused or expired H3B-968, contaminated PPE (e.g.,
gloves, weighing papers), and any lab materials (e.g., pipette tips, tubes) that have come
into direct contact with the solid compound.

o Collect all solid waste in a dedicated, clearly labeled hazardous waste container. The
container must be made of a chemically compatible material and have a secure lid.
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Liquid Waste: This includes solutions containing H3B-968, such as stock solutions,
experimental media, and solvents used for cleaning contaminated glassware.

o Collect liquid waste in a separate, dedicated, leak-proof hazardous waste container.
o This container must be stored in secondary containment to prevent spills.

o Never mix incompatible wastes. For instance, separate aqueous solutions from organic
solvent waste.[2]

Sharps Waste: Needles, syringes, or other sharps contaminated with H3B-968 must be
disposed of in a designated sharps container.

. Container Management:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name, "H3B-968".

Keep waste containers closed except when adding waste.[2]

Do not overfill containers; fill to no more than 75-80% capacity to prevent spills and allow for
expansion.

. Disposal of Empty Containers:
Empty containers that held H3B-968 must be triple-rinsed.
The first rinseate must be collected and disposed of as hazardous liquid waste.[2]

Subsequent rinses of containers that held highly toxic chemicals may also need to be
collected as hazardous waste, depending on local regulations.[2]

After thorough rinsing and air-drying, the container can be disposed of as non-hazardous
waste, or recycled, in accordance with institutional policies.

. Waste Pickup and Disposal:

Store hazardous waste in a designated, secure area away from general lab traffic.
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e Schedule regular waste pick-ups with your institution's Environmental Health and Safety
(EHS) department.[2]

» Never dispose of H3B-968 waste by evaporation, down the sanitary sewer, or in the regular
trash.[2]

Logical Workflow for H3B-968 Waste Disposal

The following diagram illustrates the decision-making process for the proper segregation and
disposal of H3B-968 waste.
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Start: H3B-968 Waste Generation

Generate H3B-968 Waste

Step 1: Waste ((haracterization

Solid Liquid Sharps

Step 2: Segregation|and Collection

Solid Waste Liquid Waste Sharps Waste

(e.g., contaminated gloves, tubes) (e.g., solutions, media) (e.g., contaminated needles)

Step 3: Containefization

Collect in Labeled, Leak-Proof
Liquid Hazardous Waste Container
(with secondary containment)

Collect in Designated
Sharps Container

Collect in Labeled
Solid Hazardous Waste Container

Step 4: Finpl Disposal

Arrange for Pickup by

Environmental Health & Safety (EHS)

Click to download full resolution via product page
Caption: Workflow for H3B-968 waste characterization and disposal.

Disclaimer: The information provided is for guidance purposes for research professionals.
Always consult your institution's specific safety and disposal protocols and comply with all local,
state, and federal regulations for hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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